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Compound of Interest

Compound Name: Pentyl isobutyrate

Cat. No.: B1581550 Get Quote

An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the Material Safety Data Sheet (MSDS) for

pentyl isobutyrate. The information is curated and presented to meet the specific needs of

researchers, scientists, and professionals in drug development, focusing on quantitative data,

experimental methodologies, and clear visual representations of safety protocols.

Chemical Identification and Physical Properties
Pentyl isobutyrate, also known as amyl isobutyrate, is the ester formed from pentanol and

isobutyric acid.[1] It is recognized by the CAS Number 2445-72-9.[2][3][4] The following tables

summarize its key identifiers and physico-chemical properties.

Table 1: Chemical Identifiers for Pentyl Isobutyrate
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Identifier Value

Chemical Name Pentyl 2-methylpropanoate[3]

Synonyms
Amyl isobutyrate, Isobutyric acid, pentyl ester[2]

[3][4]

CAS Number 2445-72-9[2][3][4]

Molecular Formula C₉H₁₈O₂[2][3]

Molecular Weight 158.24 g/mol [2][3]

EINECS Number 219-494-6[2][3]

Table 2: Physical and Chemical Properties of Pentyl Isobutyrate

Property Value Source

Physical State Liquid[5] Fisher Scientific

Appearance Colorless[5] Fisher Scientific

Odor Fruity, Apple, Slightly Buttery Breeze Intermediates

Boiling Point 162 °C / 323.6 °F[5] Fisher Scientific

176.5 °C at 760 mmHg[2] LookChem

Melting Point -73 °C (estimate)[2] LookChem

Flash Point 56 °C / 132.8 °F[5] Fisher Scientific

59.4 °C[2] LookChem

Specific Gravity 0.857 g/cm³[5] Fisher Scientific

Vapor Pressure 1.09 mmHg at 25°C[2] LookChem

Solubility
Information not readily

available

logP (o/w) 2.37580[2] LookChem
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Hazard Identification and Classification
Pentyl isobutyrate is classified as a flammable liquid and vapor.[5][6] The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides a

standardized framework for hazard communication.

Table 3: GHS Classification for Pentyl Isobutyrate

Hazard Class Hazard Category Signal Word Hazard Statement

Flammable Liquids Category 3 Warning
H226: Flammable

liquid and vapor[6]

The following diagram illustrates the GHS pictograms and the logical flow of hazard

communication for pentyl isobutyrate.

Hazard Classification

Label Elements

Pentyl Isobutyrate

Flammable Liquid, Category 3

 

Flame
Signal Word: Warning Hazard Statement: H226

Flammable liquid and vapor

Precautionary Statements:
P210, P233, P240, P241, P242, P243, P280,

P303+P361+P353, P370+P378, P403+P235, P501

Click to download full resolution via product page

GHS Hazard Communication for Pentyl Isobutyrate

Toxicological Information
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The toxicological properties of pentyl isobutyrate have not been thoroughly investigated.[6]

Safety assessments often rely on data from structurally similar chemicals (read-across) and the

Threshold of Toxicological Concern (TTC) approach.

A safety assessment by the Research Institute for Fragrance Materials (RIFM) for amyl

isobutyrate (a synonym for pentyl isobutyrate) indicated a lack of repeated dose and

reproductive toxicity data for the substance itself.[7] The assessment, therefore, utilized read-

across data from ethyl 2-methylbutyrate.[7] For endpoints like local respiratory toxicity, the TTC

for a Cramer Class I material was used to determine safety.[7]

It is crucial for researchers and drug development professionals to acknowledge this data gap

and handle the substance with appropriate caution, assuming potential for irritation and other

health effects until more definitive data is available.

Experimental Protocols
The quantitative data presented in the MSDS are determined by standardized experimental

protocols, primarily those established by the Organisation for Economic Co-operation and

Development (OECD). These guidelines ensure data consistency and reliability across different

laboratories and regulatory bodies.

Boiling Point Determination (OECD Guideline 103): This guideline describes several methods

for determining the boiling point of a substance, which is the temperature at which its vapor

pressure equals the standard atmospheric pressure.[3][8] Common methods include:

Ebulliometer Method: A device that measures the boiling point of a liquid by measuring the

temperature of the vapor in equilibrium with the boiling liquid.

Dynamic Method: The substance is heated, and the temperature at which boiling begins is

recorded. This method can also be used to determine vapor pressure.[3][8]

Differential Scanning Calorimetry (DSC): This technique measures the difference in the

amount of heat required to increase the temperature of a sample and a reference as a

function of temperature. A phase transition, such as boiling, results in a detectable change in

heat flow.
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Flash Point Determination (e.g., ASTM D93, ISO 2719): The flash point is the lowest

temperature at which a liquid can form an ignitable mixture in air near the surface of the liquid.

The most common methods involve a closed-cup apparatus:

Pensky-Martens Closed-Cup Method: The sample is heated in a closed cup, and a small

flame is periodically introduced into the vapor space. The flash point is the lowest

temperature at which the vapors ignite.

Setaflash Closed-Cup Method: A smaller sample size is used, and the test is generally faster.

Vapor Pressure Determination (OECD Guideline 104): This guideline outlines various methods

to measure the pressure exerted by a vapor in thermodynamic equilibrium with its condensed

phases (solid or liquid) at a given temperature.[5] Methods include:

Static Method: The substance is placed in a closed container, and the pressure is measured

at a constant temperature once equilibrium is reached.

Dynamic Method (Cottrell's Method): The boiling point is measured at different pressures,

and the vapor pressure curve is determined.

Gas Saturation Method: A stream of inert gas is passed through or over the substance at a

known rate, and the amount of substance that vaporizes is measured.

Handling, Storage, and Emergency Procedures
Proper handling and storage are critical to ensure safety when working with pentyl
isobutyrate. Emergency procedures should be clearly understood and readily accessible.

Handling and Storage
Handling: Wear appropriate personal protective equipment (PPE), including gloves, and

eye/face protection.[5][6] Keep away from heat, sparks, open flames, and hot surfaces.[5][6]

Use only non-sparking tools and take precautionary measures against static discharge.[5][6]

Ensure adequate ventilation.[5]

Storage: Store in a well-ventilated place and keep the container tightly closed.[5][6] Keep

cool and away from sources of ignition.[5][6]
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First-Aid Measures
The following diagram outlines the recommended first-aid procedures in case of exposure to

pentyl isobutyrate.

Routes of Exposure and First Aid

Exposure to Pentyl Isobutyrate

Eye Contact Rinse immediately with plenty of water for at least 15 minutes.
Get medical attention. Skin Contact Take off immediately all contaminated clothing.

Rinse skin with water/shower. Inhalation Move to fresh air. Ingestion Clean mouth with water and drink plenty of water.
Get medical attention if symptoms occur.

Click to download full resolution via product page

First-Aid Procedures for Pentyl Isobutyrate Exposure

Fire-Fighting Measures
Pentyl isobutyrate is a flammable liquid, and appropriate fire-fighting measures must be

taken. Vapors may form explosive mixtures with air and can travel to a source of ignition and

flash back.[5]

Suitable Extinguishing Media: Use CO₂, dry chemical, or foam.[5]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Containers may explode when heated.[5]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[5]

The following workflow illustrates the decision-making process for fighting a fire involving

pentyl isobutyrate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1581550?utm_src=pdf-body
https://www.benchchem.com/product/b1581550?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581550?utm_src=pdf-body
https://www.benchchem.com/product/b1581550?utm_src=pdf-body
https://onesearch.neu.edu/discovery/fulldisplay?vid=01NEU_INST%3ANU&docid=alma9952354524301401&context=L
https://onesearch.neu.edu/discovery/fulldisplay?vid=01NEU_INST%3ANU&docid=alma9952354524301401&context=L
https://onesearch.neu.edu/discovery/fulldisplay?vid=01NEU_INST%3ANU&docid=alma9952354524301401&context=L
https://onesearch.neu.edu/discovery/fulldisplay?vid=01NEU_INST%3ANU&docid=alma9952354524301401&context=L
https://www.benchchem.com/product/b1581550?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fire Involving Pentyl Isobutyrate

Assess Situation
(Size of fire, location, etc.)

Select Appropriate Extinguishing Media
(CO₂, Dry Chemical, Foam) Wear Full Protective Gear and SCBA

Approach Fire from Upwind

Extinguish Fire

Cool Exposed Containers with Water Spray Prevent Runoff from Entering Drains

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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